molecular formula C25H22N2O3S B2952756 N-(benzo[d]thiazol-2-yl)-4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)benzamide CAS No. 941948-14-7

N-(benzo[d]thiazol-2-yl)-4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)benzamide

Cat. No. B2952756
CAS RN: 941948-14-7
M. Wt: 430.52
InChI Key: CKGYBUTUFUTQEL-UHFFFAOYSA-N
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Description

This compound is a strategically designed arylbenzothiazolylether diazonium salt . It has been used as a dual-function reagent in a novel radical-mediated intermolecular carboarylation of alkenes by cleaving inert C–O bonds .


Synthesis Analysis

The compound has been synthesized via reactions of N - (benzo [ d ]thiazol-2-yl)pyrazine-2-carboxamide ( HL1) and N - (1H-benzo [ d ]imidazol-2-yl)pyrazine-2-carboxamide ( HL2) ligands with Ru (PPh 3) 3 ClH (CO) and Ru (PPh 3) 3 (CO) 2 H 2 precursors .


Molecular Structure Analysis

The solid-state structures of the resulting complexes confirm distorted octahedral geometries around the Ru ( II) atoms, containing one bidentate anionic carboxamidate ligand and four auxiliary ligands (PPh 3 /CO/H/Cl) .


Chemical Reactions Analysis

The compound has been used in a novel radical-mediated intermolecular carboarylation of alkenes by cleaving inert C–O bonds . A vast array of alkenes are proven to be suitable substrates .


Physical And Chemical Properties Analysis

The compound has been characterized by NMR, FT-IR spectroscopies, mass spectrometry, micro-analyses, and single X-ray crystallography .

Scientific Research Applications

Catalysis in Transfer Hydrogenation

This compound has been utilized in the synthesis of carboxamide carbonyl-ruthenium(II) complexes . These complexes exhibit moderate catalytic activities in the transfer hydrogenation of ketones, which is a critical reaction in organic synthesis for producing alcohols from ketones .

Photophysical Studies

The benzothiazolyl moiety of the compound is significant in photophysical studies. It has been involved in research focusing on excited state hydrogen bond and proton transfer . Such studies are essential for understanding the photophysical properties of materials, which can lead to the development of new products in optoelectronics and analytical tools .

Optoelectronic Applications

Due to its photophysical properties, this compound can be a key material in the manufacturing of naphthalene, which is used in the production of various optoelectronic devices. The solvent effects on its photophysical behavior have been extensively studied, providing insights into the design of new optoelectronic materials .

Ligand for Metal Complexes

The compound serves as a ligand for the formation of metal complexes with various metals like ruthenium. These complexes can be structurally characterized and studied for their potential applications in catalysis and material science .

Future Directions

The compound’s robust transformability indicates potential for further product elaboration . Its use in the transfer hydrogenation of a broad spectrum of ketones suggests potential applications in catalysis .

properties

IUPAC Name

N-(1,3-benzothiazol-2-yl)-4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H22N2O3S/c1-25(2)14-18-6-5-8-20(22(18)30-25)29-15-16-10-12-17(13-11-16)23(28)27-24-26-19-7-3-4-9-21(19)31-24/h3-13H,14-15H2,1-2H3,(H,26,27,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CKGYBUTUFUTQEL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CC2=C(O1)C(=CC=C2)OCC3=CC=C(C=C3)C(=O)NC4=NC5=CC=CC=C5S4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H22N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(benzo[d]thiazol-2-yl)-4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)benzamide

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